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Compound of Interest

Compound Name: Methylphenylsilane

Cat. No.: B1236316 Get Quote

Essential Safety and Handling Guide for
Methylphenylsilane
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive chemical compounds like Methylphenylsilane.

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans to foster a secure and efficient research environment.

Chemical Safety Profile: Methylphenylsilane
Methylphenylsilane (CAS No. 766-08-5) is a flammable liquid and vapor that requires careful

handling to mitigate risks.[1] It is known to cause skin and eye irritation and may lead to

respiratory irritation if inhaled.[1] Adherence to the following safety measures is critical for

minimizing exposure and ensuring safe laboratory operations.

Physical and Chemical Properties
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Property Value Source

CAS Number 766-08-5 [1][2][3]

Molecular Formula C₇H₁₀Si [1][3]

Molecular Weight 122.24 g/mol [1][3]

Appearance Colorless liquid [4]

Boiling Point 140-143 °C at 751 mmHg [1][2]

Density 0.89 g/mL at 25 °C [1][2][5]

Flash Point 25 °C (77 °F) - closed cup [1]

Refractive Index n20/D 1.506 [1][2][5]

Hazard Identification

Hazard Description GHS Classification

Flammability Flammable liquid and vapor Flammable Liquid 3

Health Hazards Causes skin irritation Skin Irritant 2

Causes serious eye irritation Eye Irritant 2

May cause respiratory irritation STOT SE 3

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following personal

protective equipment should be worn at all times when handling Methylphenylsilane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/483176
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2296490.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/483176
https://www.sigmaaldrich.com/JP/ja/product/aldrich/483176
https://www.sigmaaldrich.com/SG/en/product/aldrich/483176
https://www.sigmaaldrich.com/JP/ja/product/aldrich/483176
https://www.sigmaaldrich.com/SG/en/product/aldrich/483176
https://pubchem.ncbi.nlm.nih.gov/compound/9006
https://www.sigmaaldrich.com/JP/ja/product/aldrich/483176
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2296490.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/483176
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2296490.htm
https://www.chemsrc.com/en/cas/766-08-5_81791.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/483176
https://www.sigmaaldrich.com/JP/ja/product/aldrich/483176
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2296490.htm
https://www.chemsrc.com/en/cas/766-08-5_81791.html
https://www.benchchem.com/product/b1236316?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Eye and Face Protection
Chemical splash goggles and

a face shield.

To protect against splashes

and vapors that can cause

serious eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

To prevent skin contact and

irritation. Gloves should be

inspected before each use and

changed immediately if

contaminated.

Body Protection
Flame-retardant lab coat worn

over cotton-based clothing.

To protect skin from splashes

and in case of fire. Synthetic

fabrics should be avoided.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If engineering controls

are insufficient, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors is necessary.

To prevent inhalation of vapors

which can cause respiratory

tract irritation.

Operational Plan: Step-by-Step Handling Procedure
1. Pre-Operational Checks:

Ensure a certified chemical fume hood is operational.

Verify that a safety shower and eyewash station are accessible and functional.

Assemble all necessary PPE and ensure it is in good condition.

Have spill control materials (e.g., inert absorbent material like sand or vermiculite) readily

available.

Remove all ignition sources from the work area.
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2. Handling Protocol:

Conduct all work with Methylphenylsilane inside a chemical fume hood.

Ground and bond containers and receiving equipment to prevent static discharge.

Use only non-sparking tools.

When transferring the liquid, do so slowly and carefully to avoid splashing.

Keep the container tightly closed when not in use to prevent the escape of vapors.

3. Post-Handling Procedures:

Wipe down the work area with an appropriate solvent.

Properly dispose of all contaminated materials, including gloves and bench paper, as

hazardous waste.

Wash hands and forearms thoroughly with soap and water after handling is complete.

Disposal Plan
Proper disposal of Methylphenylsilane and its contaminated waste is crucial for laboratory

safety and environmental protection.

1. Waste Collection:

Collect all waste containing Methylphenylsilane in a dedicated, properly labeled, and

sealed hazardous waste container.

Do not mix with other waste streams unless explicitly instructed by your institution's

environmental health and safety (EHS) office.

2. Neutralization (for small residues):

Small amounts of residual Methylphenylsilane can be neutralized. This process should only

be carried out by trained personnel in a controlled environment.
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A common method involves the slow addition of the silane to a stirred, cooled slurry of

sodium bicarbonate or calcium hydroxide in water to manage the reaction.

3. Final Disposal:

All contaminated materials, including empty containers, absorbent materials from spills, and

used PPE, must be disposed of as hazardous waste.[6]

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Contact your EHS office for specific guidance.

Experimental Workflow for Handling
Methylphenylsilane
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Workflow for Safe Handling of Methylphenylsilane

1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Don Appropriate PPE

Verify Fume Hood Operation

Check Safety Equipment (Eyewash/Shower)

Prepare Spill Kit

Transfer Methylphenylsilane in Fume Hood

Ground and Bond Equipment

Keep Container Sealed

Decontaminate Work Area

Segregate Contaminated Waste

Wash Hands Thoroughly

Collect in Labeled Hazardous Waste Container

Neutralize Small Residues (Trained Personnel Only)

Dispose via Institutional EHS Procedures

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methylphenylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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